(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol
Overview
Description
(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol is a useful research compound. Its molecular formula is C15H16O2 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Synthesis and Molecular Modification
- Development of Store-Operated Calcium Entry (SOCE) Inhibitors : Research on analogues of SKF-96365, including structures related to “(1S)-1-[2-(benzyloxy)phenyl]ethan-1-ol”, demonstrates potential in modulating calcium entry in cells, indicating therapeutic relevance for disorders associated with calcium dysregulation (C. Dago et al., 2018).
- Synthesis of Conformationally-Restricted 1,3-Dioxanes : The synthesis of 1,3-dioxanes with a phenyl moiety shows the utility of “this compound” in creating complex molecular frameworks for potential applications in material science or pharmacology (S. Asare-Nkansah & B. Wünsch, 2016).
Pharmacological Potential
- Synthesis of Chiral Smectic Mesogenes : The compound's derivatives have been explored for the synthesis of chiral smectic mesogenes, indicating its utility in the development of materials with specific optical properties, potentially applicable in liquid crystal technologies (P. Kula et al., 2010).
- Benzylation of Alcohols : A study describes the use of a bench-stable pyridinium salt for the benzylation of alcohols, showcasing the chemical's role in synthesizing benzyl ethers, which are crucial in various pharmaceutical and synthetic applications (Kevin W. C. Poon & G. Dudley, 2006).
Structural and Molecular Studies
- Investigation of Intermolecular Interactions : The crystal structure of related compounds demonstrates the importance of “this compound” in understanding intermolecular interactions, which is crucial for designing molecules with desired physical and chemical properties (R. Bikas et al., 2019).
Theoretical Studies and Material Design
- Photoresist Systems for Microfabrication : The compound's derivatives were studied as crosslinking agents in photoresist systems, indicating its potential application in the microfabrication process used in electronics and MEMS technology (Seongyun Moon et al., 2000).
Properties
IUPAC Name |
(1S)-1-(2-phenylmethoxyphenyl)ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2/c1-12(16)14-9-5-6-10-15(14)17-11-13-7-3-2-4-8-13/h2-10,12,16H,11H2,1H3/t12-/m0/s1 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCLOSPAJWAFSDG-LBPRGKRZSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1OCC2=CC=CC=C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H](C1=CC=CC=C1OCC2=CC=CC=C2)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
228.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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